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Compound of Interest

Compound Name: 4-Morpholinecarboxaldehyde

Cat. No.: B048038 Get Quote

4-Morpholinecarboxaldehyde, also known as N-Formylmorpholine, is a versatile organic

compound widely utilized as a high-temperature solvent and a formylating agent in various

synthetic processes within pharmaceutical and chemical research.[1][2] Its unique properties,

including a high boiling point and stability, make it a valuable reagent.[1][3] However, its

chemical reactivity necessitates a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols to ensure the well-being of laboratory personnel.

This guide provides a comprehensive overview of the safety and handling considerations for 4-
Morpholinecarboxaldehyde, grounded in authoritative safety data and field-proven practices.

It is designed to empower researchers to work confidently and safely with this compound by

fostering a deep understanding of the principles behind the recommended procedures.

Section 1: Hazard Identification and Risk Profile
A foundational element of safe laboratory practice is a complete understanding of a chemical's

intrinsic hazards. 4-Morpholinecarboxaldehyde is classified as a hazardous chemical, and its

risk profile is characterized by its potential to cause skin sensitization and eye irritation.[4][5][6]

Globally Harmonized System (GHS) Classification
The GHS provides a standardized framework for communicating hazard information. The

classification for 4-Morpholinecarboxaldehyde is summarized below.
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Skin

Sensitization
Category 1B

H317: May

cause an allergic

skin reaction.[4]

[5][6][7]

Warning

Irritant

(Exclamation

Mark)

Serious Eye

Damage/Eye

Irritation

Category 2 / 2A

H319: Causes

serious eye

irritation.[6][7]

Warning

Irritant

(Exclamation

Mark)

Causality Insight: The aldehyde functional group is inherently reactive and can act as an

electrophile, readily reacting with nucleophilic residues in proteins.[8] This reactivity is the

mechanistic basis for its potential to act as a skin sensitizer. Repeated or prolonged contact

can lead to an allergic reaction in susceptible individuals, manifesting as rash, itching, or

swelling.[4][9]

Physical and Chemical Properties
Understanding the physical properties of a substance is critical for anticipating its behavior

under various laboratory conditions and for planning appropriate handling and storage.
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Property Value Source

Synonyms
N-Formylmorpholine,

Morpholine-4-carbaldehyde
[7]

CAS Number 4394-85-8 [4][5][10]

Molecular Formula C₅H₉NO₂ [3][4][11]

Molecular Weight 115.13 g/mol [3][4][7]

Appearance
Colorless to light yellow liquid

or white solid
[2][3]

Boiling Point ~236 - 239 °C [2][10]

Melting Point 20 - 23 °C [2][10]

Flash Point ~113 - 118 °C [3][12]

Density ~1.145 g/cm³ [3]

Solubility Soluble in water [3]

Section 2: The Hierarchy of Controls: A Proactive
Safety Framework
Effective risk management relies on a multi-layered approach to safety, prioritized from most to

least effective. This "Hierarchy of Controls" is a fundamental principle of industrial hygiene and

provides a systematic framework for minimizing exposure.
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(Not applicable; compound is required)
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(Consider less hazardous alternatives if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing safety measures from most to least effective.

Engineering Controls
The most effective way to manage exposure to hazardous vapors or aerosols is to contain

them at the source.

Chemical Fume Hood: All handling of 4-Morpholinecarboxaldehyde that could generate

aerosols or vapors should be performed inside a certified chemical fume hood.[13][14] This

is the primary engineering control to prevent inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated to keep airborne concentrations low.[15]

[16] Facilities should be equipped with emergency eyewash stations and safety showers.[14]

[17]

Administrative Controls
These are work policies and procedures that reduce exposure duration, frequency, and

intensity.
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Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this compound.[14]

Training: All personnel must be trained on the specific hazards of 4-
Morpholinecarboxaldehyde, the contents of its Safety Data Sheet (SDS), and the

emergency procedures before beginning work.[8][13]

Hygiene Practices: Always wash hands thoroughly with soap and water after handling the

compound and before leaving the laboratory.[12][14] Contaminated work clothing should not

be allowed out of the workplace and must be washed before reuse.[5]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with engineering and

administrative controls.[18] The selection of appropriate PPE is critical for preventing skin and

eye contact.
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles or

glasses conforming to OSHA

29 CFR 1910.133 or European

Standard EN166.[4][12]

Required to prevent splashes

from causing serious eye

irritation. A full face shield

should be worn if there is a

significant splash risk.[8][19]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Nitrile).[8][20]

Aldehyde-resistant gloves are

essential.[8] Latex gloves are

not effective and should be

avoided.[8] Gloves must be

inspected before use and

changed immediately if

contaminated or damaged.[18]

[20]

Skin/Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

[14]

This provides a barrier against

accidental skin contact. A

chemical-resistant apron can

provide additional protection

when handling larger

quantities.

Respiratory Protection

Generally not required when

working in a functional fume

hood.[5]

If engineering controls fail or

for large spills, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge may be necessary.[8]

[14] A full respiratory protection

program compliant with OSHA

29 CFR 1910.134 is required if

respirators are used.[15][13]

Section 3: Standard Operating Protocols
Adherence to validated protocols is the cornerstone of laboratory safety and experimental

reproducibility.
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Safe Handling and Storage Protocol
Preparation: Before use, review the Safety Data Sheet (SDS). Ensure the work area (fume

hood) is clean and uncluttered. Verify that an emergency eyewash station and safety shower

are accessible.[14]

Donning PPE: Wear all required PPE as specified in Section 2.3.

Dispensing: Conduct all transfers and manipulations within a certified chemical fume hood to

avoid inhalation of any potential vapors.[14]

Handling: Avoid direct contact with eyes, skin, and clothing.[5][12] Use only non-sparking

tools if there is a risk of static discharge.[16][20]

Post-Handling: After use, securely close the container.[5][9] Decontaminate the work surface.

Remove gloves using a technique that avoids contaminating your skin and wash hands

thoroughly.[18]

Storage: Store the container tightly closed in a cool, dry, and well-ventilated area.[3][9][15]

Keep away from incompatible materials such as strong oxidizing agents.[5][15] Ideal long-

term storage is at 2-8°C.[3]

Accidental Release and Spill Cleanup Protocol
Prompt and correct response to a spill is crucial to mitigate exposure and environmental

contamination.

Evacuate & Alert: Immediately alert personnel in the vicinity. If the spill is large or in a poorly

ventilated area, evacuate the lab.

Assess: From a safe distance, assess the extent of the spill and any immediate fire hazards.

Secure Area: Restrict access to the spill area. Ensure adequate ventilation, but avoid actions

that could rapidly vaporize the material. Remove all sources of ignition.[16][20]

Don PPE: At a minimum, wear double nitrile gloves, chemical safety goggles, a face shield,

and a lab coat. For large spills, respiratory protection may be required.[14]
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Contain & Absorb: For small spills, cover with an inert, non-combustible absorbent material

such as vermiculite, dry sand, or earth.[5][15]

Collect Waste: Carefully scoop the absorbed material into a suitable, labeled container for

chemical waste.[5][15] Do not return spilled material to the original container.

Decontaminate: Clean the spill area with soap and water.[17]

Dispose: Dispose of the waste container and any contaminated PPE according to

institutional and local environmental regulations.[4][5]

Section 4: Emergency Procedures
All personnel must be familiar with these procedures before beginning any work with the

compound.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury. Always

seek medical attention after providing initial aid.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][5] Get medical

attention immediately.[15]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes.[5][8] If skin

irritation or a rash occurs, get medical

advice/attention.[4][5] Wash clothing before

reuse.

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[15] Get medical attention if

symptoms occur.[9]

Ingestion

Do NOT induce vomiting.[17][20] Clean mouth

with water and drink plenty of water afterwards.

[4][5][9] Never give anything by mouth to an

unconscious person.[15][20] Get medical aid

immediately.[15]

Notes to Physician: Treat symptomatically.[4] Be aware that the primary hazard is skin

sensitization, which may result in an allergic reaction.[9]

Firefighting Measures
While 4-Morpholinecarboxaldehyde has a relatively high flash point (~113 °C), it is

combustible and appropriate measures should be taken in the event of a fire.[15]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[4][5][9]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic

gases, including nitrogen oxides (NOx) and carbon monoxide (CO).[5][15]
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Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[5][9][15]

Section 5: Toxicological Profile
The toxicological data underscores the importance of the handling procedures outlined in this

guide. The primary concern is localized effects (skin/eye) rather than high acute systemic

toxicity.

Endpoint Species Value Reference

LD50 Oral Rat
> 6500 µL/kg or >

7360 mg/kg
[4][21]

LD50 Dermal Rabbit
> 16 mL/kg or >

18400 mg/kg
[21]

LC50 Inhalation Rat > 5.319 mg/L (4 h) [21]

Expert Interpretation: The high LD50 values indicate low acute toxicity via ingestion and skin

contact.[21] However, this does not diminish the risk of skin sensitization, which is a separate

immunological response to the chemical and the primary health hazard identified in the GHS

classification.[4][22]

Conclusion
4-Morpholinecarboxaldehyde is a valuable chemical reagent in research and development.

Its safe use is contingent upon a comprehensive understanding of its hazards, a rigorous

application of the hierarchy of controls, and strict adherence to established protocols for

handling, storage, and emergency response. By integrating the principles and procedures

detailed in this guide, scientists and researchers can effectively mitigate risks, ensuring a safe

and productive laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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